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Compound of Interest

Compound Name: 4-Chloro-5-methoxypyrimidine

Cat. No.: B183928

In-depth Technical Guide: 4-Chloro-5-
methoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, properties,
and handling procedures for 4-Chloro-5-methoxypyrimidine (CAS No. 695-85-2). The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough resource for laboratory and research applications.

Chemical Identification and Properties

4-Chloro-5-methoxypyrimidine is a substituted pyrimidine that serves as a key intermediate
in pharmaceutical and agrochemical research.[1][2] Its reactivity is influenced by the presence
of both a chloro and a methoxy group on the pyrimidine ring.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source
ChemScene[3], Combi-
CAS Number 695-85-2
Blocks[4]
ChemScene|3],
Molecular Formula CsHsCIN20 o
CymitQuimica[1]
] ChemsScenel[3], AK
Molecular Weight 144.56 g/mol S
Scientific[5]
White to light yellow o
Appearance ] CymitQuimica[1]
solid/Yellow powder
Melting Point 60-70 °C Combi-Blocks[4]
60-65 °C AK Scientific[5]
63-64 °C ChemBK]6]
Boiling Point 221.9 °C at 760 mmHg ChemNet[7]
Density 1.292 g/cm3 ChemNet[7]
Flash Point 88 °C ChemNet[7]
Solubility Soluble in organic solvents CymitQuimica[1]
Store long-term at -20°C, ChemScene|[3], AK
Storage

sealed, away from moisture

Scientific[5]

Hazard Identification and Safety Precautions

4-Chloro-5-methoxypyrimidine is classified as a hazardous substance. Appropriate personal
protective equipment (PPE) and handling procedures are crucial to ensure safety.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Source: Combi-Blocks Safety
Data Sheet[4]

Recommended Safety Precautions:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

P264: Wash thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 4-Chloro-5-methoxypyrimidine
(CAS 695-85-2) is not readily available in the public domain. However, synthetic methods for
structurally similar compounds, such as 2,4-dichloro-5-methoxypyrimidine, have been
documented in patent literature. These methods generally involve the chlorination of a
corresponding hydroxypyrimidine precursor. Researchers should consult relevant chemical
literature and databases for analogous procedures, adapting them with caution and appropriate
safety measures.

Handling and Emergency Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/CN101486684B/en
https://patents.google.com/patent/CN101486684B/en
https://patents.google.com/patent/CN101486684B/en
https://patents.google.com/patent/CN101486684B/en
https://patents.google.com/patent/CN101486684B/en
https://patents.google.com/patent/CN101486684B/en
https://www.benchchem.com/product/b183928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proper handling and emergency preparedness are essential when working with 4-Chloro-5-
methoxypyrimidine.

First-Aid Measures:

« If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[4]
e If on skin: Wash with soap and water.[4]

« If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a POISON CENTER or doctor/physician if you feel unwell.[4]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do — continue rinsing.[4]

Spillage and Disposal:

In case of a spill, avoid dust formation and ensure adequate ventilation.[8] Sweep up the
material and place it in a suitable, closed container for disposal.[8] Waste disposal should be
conducted in accordance with local, regional, and national regulations.[8]

Visualized Workflows and Relationships

The following diagrams illustrate key logical relationships and workflows for the safe handling
and use of 4-Chloro-5-methoxypyrimidine.
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Safe Handling Workflow for 4-Chloro-5-methoxypyrimidine
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Caption: A workflow for the safe handling of 4-Chloro-5-methoxypyrimidine.
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Emergency Response for Exposure
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Caption: Logical flow for responding to an exposure event.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the public domain regarding the direct
interaction of 4-Chloro-5-methoxypyrimidine with biological signaling pathways. Its primary
role in the scientific literature is as a chemical intermediate for the synthesis of more complex,
biologically active molecules.[1][2] Researchers utilizing this compound in drug discovery are
encouraged to perform their own bioassays to determine its specific biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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